Cas no 2640957-92-0 (3-{4-[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile)

• Product Name: 3-{4-[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile
• CAS No: 2640957-92-0
• MF: C₁₉H₂₃N₇
• MW: 349.432822465897
• CID: 5318034
• PubChem ID: 155800100
• Update Time: 2025-07-15

3-{4-[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-{4-[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile
• AKOS040709277
• F6619-4991
• 2640957-92-0
• 3-[4-[6-Methyl-2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinyl]-4-pyridinecarbonitrile

• Inchi： 1S/C19H23N7/c1-15-12-18(23-19(22-15)26-6-2-3-7-26)25-10-8-24(9-11-25)17-14-21-5-4-16(17)13-20/h4-5,12,14H,2-3,6-11H2,1H3
• InChI Key： IAPRQVLTSUHFTN-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C#N)=C1N1CCN(C2C=C(C)N=C(N3CCCC3)N=2)CC1

Computed Properties

• Exact Mass: 349.20149376g/mol
• Monoisotopic Mass: 349.20149376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 618.8±65.0 °C(Predicted)
• pka: 10.52±0.50(Predicted)

Additional information on 3-{4-[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile

3-{4-[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile (CAS No. 2640957-92-0): An Emerging Compound in Medicinal Chemistry

3-{4-[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile (CAS No. 2640957-92-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, belongs to a class of molecules known as pyrimidine derivatives, which are widely studied for their diverse biological activities.

The chemical structure of 3-{4-[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile is characterized by a central pyridine ring linked to a piperazine moiety, which is further substituted with a 6-methyl-pyrimidine and a pyrrolidine group. This intricate arrangement of functional groups imparts the molecule with distinct pharmacological properties, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 3-{4-[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving cognitive impairment and neurodegenerative diseases. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, 3-{4-[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile has demonstrated significant anti-inflammatory activity. In vitro and in vivo studies have revealed that the compound can effectively inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 3-{4-[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile has also been extensively studied. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic efficacy and safety. Its oral bioavailability is high, and it demonstrates good blood-brain barrier penetration, which is essential for targeting central nervous system disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{4-[6-methyl-2-(pyrrolidin-1-y l) pyrimidin - 4 - yl ] piperazin - 1 - yl } pyridine - 4 - carbonitrile in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The mechanism of action of 3-{4-[6-methyl - 2 -( pyrrolidin - 1 - yl ) pyrimidin - 4 - yl ] piperazin - 1 - yl } pyridine - 4 - carbonitrile is multifaceted. It has been shown to interact with several important biological targets, including receptors involved in neurotransmission and inflammation. For instance, the compound can modulate serotonin receptors, which play a crucial role in mood regulation and cognitive function. Additionally, it can inhibit enzymes such as cyclooxygenase (COX), which are key mediators of inflammation.

Beyond its therapeutic applications, 3-{4-[6-methyl - 2 -( pyrrolidin - 1 - yl ) pyrimidin - 4 - yl ] piperazin - 1 - yl } pyridine - 4 - carbonitrile also holds promise as a research tool. Its unique chemical structure makes it an excellent probe for studying the structure-function relationships of various biological targets. Researchers are using this compound to gain insights into the molecular mechanisms underlying neurological and inflammatory disorders.

In conclusion, 3-{4-[6-methyl - 2 -( pyrrolidin - 1 - yl ) pyrimidin - 4 - yl ] piperazin - 1 - yl } pyridine - 4 - carbonitrile (CAS No. 2640957-92-0) represents a promising molecule with a wide range of potential applications in both therapeutic and research settings. Ongoing studies continue to uncover new aspects of its pharmacological profile, further solidifying its position as an important compound in the field of medicinal chemistry.